Cas no 116907-14-3 (Spiro[5.5]undeca-1,8-dien-3-one,1,5,5,9-tetramethyl- (9CI))

Spiro[5.5]undeca-1,8-dien-3-one,1,5,5,9-tetramethyl- (9CI) structure
116907-14-3 structure
Product Name:Spiro[5.5]undeca-1,8-dien-3-one,1,5,5,9-tetramethyl- (9CI)
CAS No:116907-14-3
MF:C15H22O
MW:218.334584712982
CID:168079
Update Time:2024-03-01

Spiro[5.5]undeca-1,8-dien-3-one,1,5,5,9-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Spiro[5.5]undeca-1,8-dien-3-one,1,5,5,9-tetramethyl- (9CI)
    • LaurencenoneC
    • Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl- (9CI)
    • 61661-46-9
    • 61661-47-0
    • Laurencenone C
    • Inchi: 1S/C15H22O/c1-11-5-7-15(8-6-11)12(2)9-13(16)10-14(15,3)4/h5,9H,6-8,10H2,1-4H3
    • InChI Key: SNJATGMAHZJTNR-UHFFFAOYSA-N
    • SMILES: C1(C)C2(CCC(C)=CC2)C(C)(C)CC(=O)C=1

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • XLogP3: 3.811

Experimental Properties

  • Density: 0.98±0.1 g/cm3(Predicted)
  • Boiling Point: 320.9±42.0 °C(Predicted)
  • PSA: 52.54
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